MAGE-3 (243-258)
Description
Melanoma-associated antigen 3; MAGE-3
Scientific Research Applications
Visualization and Simulation
- 3D Color Imaging : MAGE has been utilized for the visualization of complex structures, like molecules, and its potential extends to the study of social networks. Its application in exploring the structural properties of various datasets demonstrates its versatility in visual representation and analysis (Freeman, Webster, & Kirke, 1998).
Genome Engineering
- Genome Engineering and Industrial Applications : MAGE, or Multiplex Automated Genome Engineering, is a pivotal tool in genome engineering. It has significantly advanced the study of gene functions in cellular networks and assisted in over-producing proteins, drugs, chemicals, and biofuels. Its simplicity and efficiency have been crucial in strain engineering for industrial scales (Singh & Braddick, 2015).
Medical and Biological Research
- Cancer Immunotherapy : MAGE-3, a cancer testis antigen, has shown promise as a target for cancer vaccines. Studies have shown successful induction of antibody, CD8+, and CD4+ T cells in patients vaccinated with MAGE-3 recombinant protein, highlighting its potential in lung cancer treatment (Atanackovic et al., 2004).
- Tumor Antigen Research : Research on MAGE-3 epitopes and their recognition by CD4+ cytotoxic T cells has implications for cancer immunotherapy. The identification of specific epitopes on MAGE-3 proteins that can be recognized by T cells offers insights into designing peptide-based vaccines with tumor-specific CD4+ T cell epitopes (Manici et al., 1999).
Educational Applications
- Instructional Graphics : The Mage program has been utilized for developing interactive instructional graphics for educational purposes. It has been used to create clear and accurate three-dimensional images for a variety of educational applications, demonstrating its utility beyond scientific research (Pavkovic, 2005).
Genome Annotation
- Genome Annotation : MaGe, a microbial genome annotation system, integrates annotation data from bacterial genomes. It has been extensively tested and used in numerous microbial genome annotation projects, showcasing its importance in genome research (Vallenet et al., 2006).
properties
Product Name |
MAGE-3 (243-258) |
|---|---|
sequence |
KKLLTQHFVQENYLEY |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanoma-associated antigen 3 (243-258); MAGE-3 (243-258) |
Origin of Product |
United States |
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